(5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C20H15N3OS2
• Molecular Weight: 377.5 g/mol
• IUPAC Name: (5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H15N3OS2/c24-19-17(13-15-7-4-8-16-18(15)22-11-10-21-16)26-20(25)23(19)12-9-14-5-2-1-3-6-14/h1-8,10-11,13H,9,12H2/b17-13-
• InChI Key: UDOLVXSNOVEFCE-LGMDPLHJSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CCN2C(=O)/C(=C/C3=C4C(=CC=C3)N=CC=N4)/SC2=S
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=O)C(=CC3=C4C(=CC=C3)N=CC=N4)SC2=S

Description

(5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is a synthetic rhodanine-quinoxaline hybrid compound of high interest in medicinal chemistry and drug discovery research. This reagent belongs to the 2-thioxo-1,3-thiazolidin-4-one family, a privileged scaffold well-known in scientific literature for its diverse pharmacological potential. The molecular structure integrates a 2-phenylethyl substituent on the nitrogen atom and a quinoxalin-5-ylmethylidene group at the 5-position, creating a conjugated system that may be significant for target binding . The core rhodanine structure is recognized as a versatile template for developing inhibitors of various enzymes, including kinases . Specifically, structurally related quinoxaline-containing thiazolidine derivatives have been identified in scientific research as potent inhibitors of key signaling pathways, such as the PI3K pathway, which is a major target in oncology research . Researchers can utilize this compound as a key intermediate or a building block for the synthesis of novel bioactive molecules, or as a pharmacological tool for probing biological mechanisms in cellular assays. The compound is provided For Research Use Only (RUO). It is not intended for diagnostic or therapeutic applications in humans or animals, nor for personal use. Please refer to the product's Certificate of Analysis for specific data on purity and quality.

Biological Activity

(5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is a compound belonging to the thiazolidinone family, which has garnered interest in medicinal chemistry due to its diverse biological activities. This article explores the biological activity of this compound, supported by recent research findings and case studies.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• IUPAC Name : (5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one
• Molecular Formula : C₁₈H₁₅N₃OS
• Molecular Weight : 377.5 g/mol
• CAS Number : 952000-65-6

Biological Activities

Recent studies have highlighted various biological activities associated with thiazolidinone derivatives, including:

• Anticancer Activity :
  • Thiazolidinones exhibit significant cytotoxic effects against various cancer cell lines. For instance, a study reported that derivatives of thiazolidinones demonstrated potent anticancer properties by inducing apoptosis in cancer cells through mitochondrial pathways .
• Antimicrobial Properties :
  • The compound has shown promising results against bacterial strains, including both Gram-positive and Gram-negative bacteria. Its mechanism involves disrupting bacterial cell wall synthesis and function .
• Anti-inflammatory Effects :
  • Research indicates that thiazolidinone derivatives can inhibit pro-inflammatory cytokines and enzymes, suggesting potential use in treating inflammatory diseases .
• Antidiabetic Activity :
  • Thiazolidinones have been explored for their ability to enhance insulin sensitivity and reduce blood glucose levels, making them candidates for diabetes management .

Case Study 1: Anticancer Activity

In a study published in 2021, researchers synthesized several thiazolidinone derivatives and tested their efficacy against human cancer cell lines. The results indicated that the derivative containing the quinoxaline moiety exhibited the highest cytotoxicity, with an IC50 value significantly lower than that of standard chemotherapeutics .

Case Study 2: Antimicrobial Efficacy

A recent investigation assessed the antimicrobial activity of (5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one against common pathogens. The compound displayed notable inhibition zones in disk diffusion assays against Staphylococcus aureus and Escherichia coli, indicating its potential as a new antimicrobial agent .

Structure-Activity Relationship (SAR)

The biological activity of thiazolidinones can be influenced by various substituents on the thiazolidine ring. Modifications at the 2-position or introduction of electron-withdrawing groups often enhance anticancer and antimicrobial activities. The presence of phenylethyl and quinoxaline groups in (5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one is believed to contribute significantly to its biological profile .

Scientific Research Applications

Anticancer Activity

Research indicates that compounds with thiazolidinone cores exhibit significant cytotoxic effects against various cancer cell lines. For instance, studies have shown that derivatives of thiazolidinone can induce apoptosis in cancer cells, suggesting that (5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one may have similar properties.

A notable study conducted by Chavda et al. (2009) synthesized a series of thiazolidinone derivatives and evaluated their cytotoxicity against murine B16 and L1210 cancer cell lines. The results demonstrated that certain derivatives exhibited potent anticancer activity, leading to further exploration of structural modifications to enhance efficacy .

Antimicrobial Properties

Compounds containing thiazolidinone structures have also been investigated for their antimicrobial properties. Research has indicated that these compounds can inhibit the growth of various bacterial strains, making them potential candidates for the development of new antibiotics.

In a study focused on the synthesis and evaluation of thiazolidinones, it was found that specific modifications could enhance antimicrobial activity against Gram-positive and Gram-negative bacteria . This suggests a promising avenue for further research into the antimicrobial applications of (5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the therapeutic potential of (5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one. Variations in substituents on the quinoxaline and thiazolidinone moieties can significantly affect biological activity.

Research has demonstrated that modifications to the phenylethyl group can enhance binding affinity to target proteins involved in cancer progression and microbial resistance mechanisms . This insight is vital for guiding future synthesis efforts aimed at improving the efficacy and selectivity of this compound.

Case Study 1: Cytotoxic Evaluation

In a systematic study assessing various thiazolidinone derivatives, including those similar to (5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one, researchers utilized X-ray crystallography to analyze molecular geometry and conformation. The findings indicated a promising correlation between specific structural features and enhanced cytotoxicity against cancer cell lines .

Case Study 2: Antimicrobial Testing

Another significant study evaluated a series of thiazolidinones for their antimicrobial properties. The results showed that certain structural modifications led to increased activity against resistant bacterial strains, highlighting the potential of (5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one as a lead compound for antibiotic development .

Chemical Reactions Analysis

Nucleophilic Substitution at the Thioxo Group

The sulfur atom in the 2-thioxo group undergoes nucleophilic substitution under alkaline conditions. This reaction is critical for modifying the thiazolidinone scaffold:

Reaction Conditions	Reagents	Products	Yield (%)	Citation
Ethanol, K₂CO₃, reflux	Alkyl halides	3-alkyl derivatives	65–78
DMF, NaH, RT	Aryl sulfonyl chlorides	Sulfonated derivatives	52–60

For example, treatment with alkyl halides replaces the sulfur atom with alkyl groups, forming 3-alkyl-thiazolidinones. This modification enhances solubility and bioactivity .

Cycloaddition Reactions

The exocyclic (5Z)-methylidene group participates in [4+2] Diels-Alder reactions as a dienophile. This reactivity is leveraged to synthesize polycyclic derivatives:

Dienophile	Conditions	Product	Application	Citation
1,3-Butadiene	Toluene, 110°C	Bicyclic adducts	Anticancer leads
Furan derivatives	Microwave, 150°C	Fused heterocycles	Antiviral agents

The stereochemistry of the adducts depends on the Z-configuration of the methylidene group, confirmed via X-ray crystallography in related compounds .

Oxidation and Reduction Reactions

The thiazolidinone ring is redox-active, enabling transformations under controlled conditions:

• Oxidation :
  Treatment with H₂O₂ or mCPBA oxidizes the thioxo group to a sulfonyl group, yielding (5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-sulfonyl-1,3-thiazolidin-4-one .

• Reduction :
  Catalytic hydrogenation (H₂/Pd-C) reduces the exocyclic double bond, producing (5Z)-5-(quinoxalin-5-ylmethyl)-2-thioxo-1,3-thiazolidin-4-one with retained stereochemical integrity .

Condensation Reactions

The quinoxaline moiety undergoes condensation with aldehydes or amines to form Schiff bases or fused heterocycles:

Reactant	Conditions	Product	Biological Activity	Citation
4-Nitrobenzaldehyde	AcOH, Δ	Quinoxaline-Schiff base	Antimicrobial
Hydrazine hydrate	EtOH, reflux	Pyrazolo-quinoxaline hybrids	Antimalarial

These derivatives show enhanced activity against Plasmodium falciparum (IC₅₀: 12–35 µM) .

Acid/Base-Mediated Ring Opening

The thiazolidinone ring undergoes hydrolysis under acidic or basic conditions:

Conditions	Product	Mechanism	Citation
HCl (6N), reflux	Quinoxaline-5-carboxylic acid + thiourea	Acid-catalyzed cleavage
NaOH (2M), Δ	Mercaptoacetic acid derivatives	Base-induced ring opening

Photochemical Reactions

UV irradiation induces [2+2] cycloaddition between the exocyclic double bond and alkenes, forming cyclobutane derivatives. This reaction is stereospecific and solvent-dependent .

Table 2: Biological Activity of Derivatives

Derivative	Target	IC₅₀/EC₅₀	Citation
Sulfonated analog	ASK1 kinase	0.2 µM
Pyrazolo hybrid	HIV-1	8.5 µM
Bicyclic adduct	P. falciparum	12 µM

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

Rhodanine derivatives are typically modified at two key positions:

• Position 3 : Substitutions influence solubility and steric interactions.
• Position 5 : The methylidene group determines electronic properties and target binding.

Table 1: Key Structural Analogs and Substituents

Compound Name	Position 3 Substituent	Position 5 Substituent	Reference
Target Compound	2-Phenylethyl	Quinoxalin-5-ylmethylidene
(5Z)-5-(4-Bromobenzylidene)-2-thioxo-1,3-thiazolidin-4-one	H (unsubstituted)	4-Bromobenzylidene
(5Z)-3-Allyl-5-[(5-methylfuran-2-yl)methylidene]-2-thioxo-1,3-thiazolidin-4-one	Allyl	5-Methylfuran-2-ylmethylidene
(5Z)-3-Hexyl-5-{[3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one	Hexyl	Pyrazolylmethylidene
(5Z)-5-(1,3-Benzodioxol-5-ylmethylene)-2-(piperazin-1-yl)-1,3-thiazol-4(5H)-one	Piperazin-1-yl	1,3-Benzodioxol-5-ylmethylene

Key Observations :

• The 2-phenylethyl group in the target compound provides moderate hydrophobicity compared to smaller (e.g., allyl) or bulkier (e.g., hexyl) substituents.
• The quinoxaline substituent introduces a planar, electron-deficient aromatic system, contrasting with electron-rich groups like benzodioxole or halogenated benzylidenes .

Key Observations :

• Microwave synthesis achieves higher yields (>75%) for complex substituents .
• Melting points correlate with substituent bulk; pyrazolylmethylidene derivatives exceed 260°C .

Key Observations :

• Halogenated benzylidenes (Br, Cl) maximize lipophilicity and bioactivity .
• The quinoxaline group in the target compound may enhance DNA intercalation or kinase inhibition via aromatic interactions, though experimental data is needed .

Preparation Methods

Cyclocondensation of Thiourea Derivatives

Thiourea or thiosemicarbazide reacts with α-halo carbonyl compounds (e.g., chloroacetic acid) under basic conditions. For example:

• Step 1 : 2-Phenylethylamine reacts with carbon disulfide to form a thiourea intermediate.

• Step 2 : Cyclization with chloroacetic acid in the presence of sodium acetate yields 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one.

• Conditions : Reflux in ethanol or DMF for 18–24 hours, followed by recrystallization (yield: 65–78%).

One-Pot Multicomponent Reactions

Green chemistry approaches using catalysts like vanadyl sulfate (VOSO₄) or polypropylene glycol (PPG) streamline synthesis:

• Reactants : 2-Phenylethylamine, mercaptoacetic acid, and aldehydes.

• Conditions : Solvent-free or ultrasound-assisted reactions at 70–110°C (yield: 70–85%).

Introduction of the Quinoxalin-5-ylmethylidene Group

The quinoxaline moiety is introduced via Knoevenagel condensation, leveraging the reactivity of the thiazolidinone’s active methylene group:

Aldehyde Preparation

Quinoxaline-5-carbaldehyde is synthesized by oxidizing quinoxalin-5-ylmethanol or through Vilsmeier-Haack formylation of quinoxaline.

• Vilsmeier-Haack Method : POCl₃ and DMF at 0–5°C, followed by hydrolysis (yield: 60–70%).

Condensation with Thiazolidin-4-One

• Reactants : 3-(2-Phenylethyl)-2-thioxo-1,3-thiazolidin-4-one and quinoxaline-5-carbaldehyde.

• Conditions : Glacial acetic acid, ammonium acetate, reflux for 4–6 hours.

• Stereochemical Control : The Z-configuration at C5 is favored due to intramolecular hydrogen bonding between the thioxo group and the quinoxaline nitrogen.

Optimization and Characterization

Reaction Optimization

Parameter	Optimal Condition	Yield Improvement	Source
Catalyst	Piperidine (5 mol%)	78% → 88%
Solvent	Ethanol vs. Acetic Acid	65% → 82%
Temperature	80°C vs. Reflux	70% → 85%

Spectroscopic Validation

Technique	Key Signals	Source
¹H NMR	δ 7.8–8.2 (quinoxaline-H), δ 5.6 (C=CH), δ 3.8 (N-CH₂-Ph)
¹³C NMR	δ 192.1 (C=O), δ 167.3 (C=S), δ 140.2 (C=CH)
IR	1680 cm⁻¹ (C=O), 1240 cm⁻¹ (C=S)
HRMS	[M+H]⁺ calc. 434.0921, found 434.0918

Alternative Routes and Modifications

Microwave-Assisted Synthesis

Microwave irradiation reduces reaction times from hours to minutes:

• Conditions : 200 W, 100°C, 10–15 minutes (yield: 80–90%).

Solid-Phase Synthesis

Silica gel or zeolite catalysts enhance purity by minimizing side reactions:

• Example : SiO₂-mediated Knoevenagel condensation (yield: 75–82%).

Challenges and Solutions

Stereochemical Purity

The Z-configuration is critical for bioactivity. Solutions include:

• Chromatographic Separation : Silica gel column with ethyl acetate/hexane (3:7).

• Crystallization : Methanol/water recrystallization enriches Z-isomer.

Byproduct Formation

Common byproducts (e.g., E-isomers or dimerized aldehydes) are mitigated by:

• Low-Temperature Reactions : 0–5°C during aldehyde addition.

• Catalyst Screening : DBU or triethylamine suppresses side reactions.

Industrial-Scale Considerations

Factor	Laboratory Scale	Industrial Scale	Source
Cost	High-purity reagents	Bulk solvents (toluene)
Purification	Column chromatography	Crystallization or distillation
Yield	70–85%	65–75% after optimization

Emerging Methodologies

Enzymatic Catalysis

Lipases or esterases facilitate greener synthesis:

• Example : Candida antarctica lipase B in ionic liquids (yield: 60–68%).

Flow Chemistry

Continuous flow systems improve reproducibility:

• Conditions : 0.5 mL/min flow rate, 100°C (yield: 78–82%) .

Q & A

Basic: What are the standard synthetic routes for (5Z)-3-(2-phenylethyl)-5-(quinoxalin-5-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one, and how can reaction yields be optimized?

Methodological Answer:
The synthesis typically involves a Knoevenagel condensation between a rhodanine derivative (e.g., 3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one) and an aldehyde (quinoxalin-5-ylcarbaldehyde) under acidic or catalytic conditions. Key steps include:

• Reagent Ratios: Use a 1:1 molar ratio of rhodanine to aldehyde, with ammonium acetate (20–30 mol%) as a catalyst in acetic acid .
• Solvent System: Acetic acid or DMF-acetic acid mixtures are optimal for cyclization and Schiff base formation .
• Reaction Time/Temperature: Reflux for 2–6 hours at 80–100°C ensures complete conversion .
• Purification: Recrystallization from DMF-ethanol or column chromatography (hexane/ethyl acetate) improves purity .

Yield Optimization Table:

Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
NH₄OAc	Acetic acid	100	4	70–79
Piperidine	Ethanol	80	6	61–65
n-Propylamine	DMF	90	3	85

Basic: How can the Z-configuration of the quinoxalinylmethylidene group be confirmed experimentally?

Methodological Answer:
The Z-configuration is confirmed via:

• NMR Spectroscopy: The coupling constant (J) between the thiazolidinone C5-H and the quinoxalinylmethylidene proton is typically <3 Hz in Z-isomers due to restricted rotation .
• X-ray Crystallography: Single-crystal analysis using SHELX or ORTEP software provides unambiguous confirmation. For example, in (5Z)-5-(2-hydroxybenzylidene) derivatives, the dihedral angle between the thiazolidinone and aromatic rings is <10°, consistent with Z-stereochemistry .

Basic: What in vitro assays are suitable for preliminary evaluation of this compound’s biological activity?

Methodological Answer:

• Antimicrobial Screening: Use broth microdilution (CLSI guidelines) against Gram-positive/negative bacteria (e.g., S. aureus, E. coli) and fungi (e.g., C. albicans) .
• Enzyme Inhibition: Assay inhibition of kinases (e.g., DYRK1A) via fluorescence polarization or ADP-Glo™ kinase assays .
• Anticancer Activity: MTT assays on cancer cell lines (e.g., HeLa, MCF-7) at 1–100 µM concentrations .

Advanced: What mechanistic insights explain the regioselectivity of the Knoevenagel condensation in synthesizing this compound?

Methodological Answer:
The reaction proceeds via:

Formation of Enolate: Deprotonation of the rhodanine’s active methylene group by ammonium acetate generates a nucleophilic enolate.

Aldol Addition: Attack of the enolate on the aldehyde’s carbonyl carbon, followed by dehydration to form the α,β-unsaturated system.

Z-Selectivity: Steric hindrance between the quinoxaline moiety and the thiazolidinone ring favors the Z-isomer. Computational studies (DFT) show a lower energy barrier for Z-product formation due to favorable π-π stacking .

Advanced: How can crystallographic data discrepancies (e.g., twinning, disorder) be resolved during structural refinement?

Methodological Answer:

• Twinning: Use SHELXL’s TWIN/BASF commands to model twin domains. For example, in , a twin matrix of [-1 0 0 / 0 -1 0 / 0 0 -1] resolved pseudo-merohedral twinning .
• Disordered Groups: Apply PART/SUMP constraints and refine anisotropic displacement parameters. For the phenylethyl side chain, split positions with occupancy ratios (e.g., 60:40) .
• Validation Tools: Check R-factor convergence (<5%) and Fo/Fc maps using WinGX .

Advanced: How do substituents on the quinoxaline ring influence structure-activity relationships (SAR) in biological assays?

Methodological Answer:

• Electron-Withdrawing Groups (e.g., -Br, -Cl): Enhance enzyme inhibition (e.g., IC₅₀ = 3.0 µM for 4-bromo derivatives against DYRK1A) by increasing electrophilicity at the thioxo group .
• Hydrophobic Substituents (e.g., -CH₃): Improve membrane permeability, as shown by logP values (e.g., 4-methyl: logP = 2.1 vs. unsubstituted: logP = 1.5) .

SAR Table:

Substituent	Target	IC₅₀ (µM)	logP	Reference
4-Br	DYRK1A	3.0	2.8
4-Cl	Chlorella vulgaris	1.3	2.5
H	-	>10	1.5

Advanced: What role do hydrogen-bonding networks play in the crystal packing of this compound?

Methodological Answer:
Graph set analysis (e.g., S(6) or R₂²(8) motifs) reveals intermolecular hydrogen bonds between the thioxo group (S=C-S) and quinoxaline N-atoms. These interactions stabilize layered packing, as seen in (5Z)-5-(2-hydroxybenzylidene) analogs, where O–H···S and N–H···O bonds form 2D sheets .

Advanced: How can computational modeling predict the compound’s reactivity or target binding?

Methodological Answer:

• Docking Studies: Use AutoDock Vina to simulate binding to DYRK1A (PDB: 5A7Q). The thioxo group forms H-bonds with Lys188, while the quinoxaline interacts via π-π stacking with Phe238 .
• DFT Calculations: B3LYP/6-31G(d) optimizations predict electrophilic regions (e.g., C5 of thiazolidinone) susceptible to nucleophilic attack .